I-Abopx

• IUPAC Name: 2-[4-[3-[(4-amino-3-iodophenyl)methyl]-2,6-dioxo-1-propyl-7H-purin-8-yl]phenoxy]acetic acid
• InChI: InChI=1S/C23H22IN5O5/c1-2-9-28-22(32)19-21(29(23(28)33)11-13-3-8-17(25)16(24)10-13)27-20(26-19)14-4-6-15(7-5-14)34-12-18(30)31/h3-8,10H,2,9,11-12,25H2,1H3,(H,26,27)(H,30,31)
• InChI Key: DKJMGIXWGPEEFF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I
• Molecular Formula: C23H22IN5O5
• DSSTOX Substance ID: DTXSID40150098
• Molecular Weight: 575.4 g/mol
• CAS No.: 112533-64-9

Description

It is primarily used as a ligand in pharmacological studies, particularly in the investigation of adenosine receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of I-ABOPX involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the pyrimidine ring, iodination, and subsequent functionalization to introduce the phenoxy and acetamide groups. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often involving automated systems for precise control of reaction conditions. Purification steps such as crystallization, distillation, and chromatography are employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

I-ABOPX undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the nitro group to an amine.

Substitution: Nucleophilic substitution reactions are common, where functional groups on the aromatic ring can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium hydroxide and various halides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

I-ABOPX is widely used in scientific research, particularly in the fields of chemistry, biology, and medicine. Its primary application is as a ligand for adenosine receptors, which are involved in various physiological processes. Research studies utilize this compound to investigate the structure and function of these receptors, as well as their role in diseases such as Parkinson’s disease, schizophrenia, and cancer .

Mechanism of Action

I-ABOPX exerts its effects by binding to adenosine receptors, which are G protein-coupled receptors. The binding of this compound to these receptors modulates their activity, leading to changes in intracellular signaling pathways. This modulation can result in various physiological effects, depending on the specific receptor subtype and the tissue in which it is expressed .

Comparison with Similar Compounds

Similar Compounds

Xanthine derivatives: These compounds also target adenosine receptors and have similar pharmacological effects.

Caffeine: A well-known stimulant that acts as an adenosine receptor antagonist.

Theophylline: Another adenosine receptor antagonist used in the treatment of respiratory diseases

Uniqueness of I-ABOPX

This compound is unique due to its specific structure, which allows for selective binding to certain adenosine receptor subtypes. This selectivity makes it a valuable tool in research for studying the distinct roles of different adenosine receptors in various physiological and pathological conditions .